N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H15N5O2S2 and its molecular weight is 397.47. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Antimicrobial Activity
A diverse array of heterocyclic compounds, including pyrazoles, pyridines, and pyridazines, have been synthesized from thiophenyl derivatives, showcasing their utility in creating bioactive molecules. These compounds were evaluated for their antimicrobial properties against various microorganisms, indicating their potential in addressing bacterial and fungal infections. The synthesis methods involve reactions with amines, ethyl chloroformate, and sodium azide, among others, to produce compounds with varying functionalities and biological activities (El-Mariah, Hosny, & Deeb, 2006); (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Antimycobacterial Activity
Compounds derived from pyridines and pyrazines have demonstrated activity against Mycobacterium tuberculosis. The modifications to these molecules, aimed at increasing their lipophilicity, enhance cellular permeability, suggesting their potential use in treating tuberculosis. This activity underscores the importance of structural modification in drug design for infectious diseases (Gezginci, Martin, & Franzblau, 1998).
Synthesis and Biological Evaluation of Thieno[2,3-b]pyridines
New thio-substituted ethyl nicotinate derivatives, along with thieno[2,3-b]pyridine and pyridothienopyrimidine derivatives, were synthesized and showed promising antimicrobial activities. This research highlights the potential of thieno[2,3-b]pyridines in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Antiviral Drug Discovery
In the exploration of new antiviral compounds, derivatives of pyridine and pyrazine have been part of the narrative in the development of treatments for viral infections. This area of research illustrates the continuous need for novel antiviral agents and the role of heterocyclic chemistry in meeting this demand (De Clercq, 2009).
Novel Synthetic Routes and Antimicrobial Properties
The synthesis of new heterocycles based on thiophene, involving pyrazole, pyridazine, and pyridine derivatives, has been achieved through efficient and high-yielding methods. These compounds have been characterized and evaluated for their antimicrobial efficacy, contributing to the pool of potential therapeutic agents (Mabkhot, Alatibi, El-Sayed, Al-Showiman, Kheder, & Ghabbour, 2017).
properties
IUPAC Name |
N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O2S2/c24-17-6-5-12(15-3-1-9-26-15)22-23(17)8-7-19-18(25)14-11-13(20-21-14)16-4-2-10-27-16/h1-6,9-11H,7-8H2,(H,19,25)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVJPMENCLQGNMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=NNC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.